Potassium;1-carbamoyl-1-hydroxyurea;1-carbamoyl-1-oxidourea

• IUPAC Name: potassium;1-carbamoyl-1-hydroxyurea;1-carbamoyl-1-oxidourea
• InChI: InChI=1S/C2H5N3O3.C2H4N3O3.K/c2*3-1(6)5(8)2(4)7;/h8H,(H2,3,6)(H2,4,7);(H2,3,6)(H2,4,7);/q;-1;+1
• InChI Key: TZRDFEBWCJFKAC-UHFFFAOYSA-N
• Canonical SMILES: C(=O)(N)N(C(=O)N)O.C(=O)(N)N(C(=O)N)[O-].[K+]
• Molecular Formula: C4H9KN6O6
• Molecular Weight: 276.25 g/mol
• CAS RN: 53886-00-3

Description

Potassium;1-carbamoyl-1-hydroxyurea;1-carbamoyl-1-oxidourea, commonly known as Hydroxycarbamide, is a medication used to treat various medical conditions such as sickle cell anemia, polycythemia vera, and certain types of cancer. It is a synthetic compound that acts as an antimetabolite and antineoplastic agent. Hydroxycarbamide is a white crystalline powder that is soluble in water and exhibits a molecular weight of 76.05 g/mol.

Mechanism of Action

Hydroxyurea, which may be related to “Potassium;1-carbamoyl-1-hydroxyurea;1-carbamoyl-1-oxidourea”, is used to reduce the frequency of painful crises and to reduce the need for blood transfusions in adult and pediatric patients with sickle cell anemia.

Safety and Hazards

Hydroxyurea, which may be related to “Potassium;1-carbamoyl-1-hydroxyurea;1-carbamoyl-1-oxidourea”, has been recognized as an interfering substance that can falsely elevate sensor glucose readings.